Cas no 94746-78-8 (Ethanone,2-[4-(4-methoxybenzoyl)-1-piperazinyl]-1-(4-morpholinyl)-)

Ethanone,2-[4-(4-methoxybenzoyl)-1-piperazinyl]-1-(4-morpholinyl)- structure
94746-78-8 structure
Product Name:Ethanone,2-[4-(4-methoxybenzoyl)-1-piperazinyl]-1-(4-morpholinyl)-
CAS No:94746-78-8
MF:C18H25N3O4
MW:347.408804655075
CID:804902
PubChem ID:779179
Update Time:2025-04-19

Ethanone,2-[4-(4-methoxybenzoyl)-1-piperazinyl]-1-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-[4-(4-methoxybenzoyl)-1-piperazinyl]-1-(4-morpholinyl)-
    • Molracetam
    • SMR000674571
    • NCGC00164482-02
    • MLS001240208
    • NS00124495
    • 4-{[4-(4-methoxybenzoyl)-1-piperazinyl]acetyl}morpholine
    • SCHEMBL2109861
    • 4-(4-Methoxybenzoyl)-piperazin-1-yl-acetic acid morpholide
    • DTXSID7046384
    • A845609
    • UNII-R47KMF9589
    • NCGC00164482-01
    • Molracetam [INN]
    • AB00074749-01
    • Tox21_112124
    • 2-[4-(4-methoxyphenyl)carbonylpiperazin-1-yl]-1-morpholin-4-yl-ethanone
    • 2-[4-(4-methoxybenzoyl)piperazin-1-yl]-1-morpholin-4-ylethanone
    • 2-[4-[(4-methoxyphenyl)-oxomethyl]-1-piperazinyl]-1-(4-morpholinyl)ethanone
    • HMS3373G11
    • HMS2234P05
    • CAS-94746-78-8
    • PSWBKVWMVVCATC-UHFFFAOYSA-N
    • 2-[4-(4-Methoxy-benzoyl)-piperazin-1-yl]-1-morpholin-4-yl-ethanone
    • AB00074749-07
    • 94746-78-8
    • CBDivE_003437
    • CHEMBL1717710
    • AKOS000577150
    • Tox21_112124_1
    • Q6896832
    • 4-((4-p-Anisoyl-1-piperazinyl)acetyl)morpholine
    • DTXCID5026384
    • R47KMF9589
    • Cambridge id 5162111
    • Inchi: 1S/C18H25N3O4/c1-24-16-4-2-15(3-5-16)18(23)21-8-6-19(7-9-21)14-17(22)20-10-12-25-13-11-20/h2-5H,6-14H2,1H3
    • InChI Key: PSWBKVWMVVCATC-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C(CN1CCN(C(C2C=CC(=CC=2)OC)=O)CC1)=O

Computed Properties

  • Exact Mass: 347.18450629g/mol
  • Monoisotopic Mass: 347.18450629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 62.3Ų
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